Cas no 1448135-00-9 (N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide
• CAS No: 1448135-00-9
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• CID: 6573505
• Update Time: 2025-10-19

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide
• 1-(3-methylphenyl)-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]methanesulfonamide

• Inchi： 1S/C17H23N3O2S/c1-13-6-5-7-14(10-13)12-23(21,22)18-11-16-15-8-3-4-9-17(15)20(2)19-16/h5-7,10,18H,3-4,8-9,11-12H2,1-2H3
• InChI Key： MYVZDMKFFPFTMD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)S(NCC1C2=C(N(C)N=1)CCCC2)(=O)=O

Additional information on N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide

Comprehensive Overview of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide (CAS No. 1448135-00-9)

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide, identified by its CAS No. 1448135-00-9, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique tetrahydroindazole core coupled with a 3-methylphenyl moiety, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role as a kinase inhibitor or receptor modulator, given its structural resemblance to bioactive molecules in drug discovery pipelines.

The compound’s molecular structure combines a methylated indazole scaffold with a methanesulfonamide linker, offering versatility in structure-activity relationship (SAR) studies. Its CAS No. 1448135-00-9 is frequently searched in academic databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Current trends highlight its exploration in neurodegenerative disease research and inflammatory pathways, aligning with the growing demand for novel small-molecule therapeutics.

From a synthetic perspective, N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide is synthesized via multi-step organic reactions, including sulfonylation and N-alkylation. Its logP and solubility profiles are critical for drug-likeness assessments, often discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. The compound’s crystallographic data and HPLC purity are also key metrics for industrial-scale production.

In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry tools like molecular docking and QSAR modeling accelerate lead optimization. Searches for "sulfonamide-based kinase inhibitors" or "indazole derivatives in CNS disorders" often reference CAS No. 1448135-00-9, underscoring its interdisciplinary appeal. Regulatory agencies emphasize its GMP-compliant synthesis for preclinical trials, ensuring reproducibility.

Environmental and green chemistry considerations are increasingly tied to such compounds. Researchers evaluate biodegradation pathways and eco-friendly synthetic routes for N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-1-(3-methylphenyl)methanesulfonamide, addressing sustainability in pharma. Its patent landscape reveals competitive innovation, with applications spanning immunomodulation and metabolic disorders.

To conclude, CAS No. 1448135-00-9 represents a nexus of chemical ingenuity and therapeutic potential. Its mechanistic studies and clinical translation prospects continue to inspire collaborations across academia and industry, solidifying its status as a high-value research chemical.